Cas no 898781-56-1 (3'-Cyano-2-thiomorpholinomethyl benzophenone)

• Product Name: 3'-Cyano-2-thiomorpholinomethyl benzophenone
• CAS No: 898781-56-1
• MF: C₁₉H₁₈N₂OS
• MW: 322.424023151398
• MDL: MFCD03842751
• CID: 868687
• PubChem ID: 24725412
• Update Time: 2025-04-19

3'-Cyano-2-thiomorpholinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• 3-[2-(thiomorpholin-4-ylmethyl)benzoyl]benzonitrile
• 3'-CYANO-2-THIOMORPHOLINOMETHYL BENZOPHENONE
• MFCD03842751
• 3-{2-[(Thiomorpholin-4-yl)methyl]benzoyl}benzonitrile
• 898781-56-1
• A915875
• 3'-CYANO-2-THIOMORPHOLINOMETHYLBENZOPHENONE
• DTXSID70643807
• AKOS016021146
• 3'-Cyano-2-thiomorpholinomethyl benzophenone

• MDL： MFCD03842751
• Inchi： 1S/C19H18N2OS/c20-13-15-4-3-6-16(12-15)19(22)18-7-2-1-5-17(18)14-21-8-10-23-11-9-21/h1-7,12H,8-11,14H2
• InChI Key： FZZKVFZATKWJRR-UHFFFAOYSA-N
• SMILES： S1CCN(CC2=CC=CC=C2C(C2C=CC=C(C#N)C=2)=O)CC1

Computed Properties

• Exact Mass: 322.11400
• Monoisotopic Mass: 322.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• PSA: 69.40000
• LogP: 3.27598

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones